Cas no 20348-51-0 (cis-2-Decene)

• Product Name: cis-2-Decene
• CAS No: 20348-51-0
• MF: C₁₀H₂₀
• MW: 140.265803337097
• MDL: MFCD00048946
• CID: 864746
• PubChem ID: 87568602
• Update Time: 2025-08-05

cis-2-Decene Chemical and Physical Properties

Names and Identifiers

• cis-2-Decene

• MDL： MFCD00048946
• Inchi： 1S/C10H20/c1-3-5-7-9-10-8-6-4-2/h3,5H,4,6-10H2,1-2H3/b5-3-
• InChI Key： YKNMBTZOEVIJCM-HYXAFXHYSA-N
• SMILES： C(CCC)CCC/C=C\C

Computed Properties

• Exact Mass: 140.15700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.75
• Melting Point: -56.93°C (estimate)
• Boiling Point: 61°C/15mmHg(lit.)
• Refractive Index: 1.4260-1.4280
• PSA: 0.00000
• LogP: 3.92300

cis-2-Decene Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H226-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：3295
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on cis-2-Decene

cis-2-Decene (CAS No. 20348-51-0): An Overview of Its Properties, Applications, and Recent Research

cis-2-Decene (CAS No. 20348-51-0) is a versatile organic compound that has garnered significant attention in various fields, including chemistry, biology, and pharmaceuticals. This article provides a comprehensive overview of cis-2-Decene, delving into its chemical properties, applications, and the latest research findings.

Chemical Properties

cis-2-Decene is a colorless liquid with a characteristic odor. It belongs to the class of alkenes and has the molecular formula C₁₀H₂₀. The compound is characterized by its double bond located between the second and third carbon atoms in the decane chain, which gives it the cis configuration. This configuration imparts unique physical and chemical properties to the molecule.

The boiling point of cis-2-Decene is approximately 175°C, and it has a density of about 0.79 g/cm³ at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These properties make it suitable for a wide range of applications in both industrial and laboratory settings.

Applications

cis-2-Decene finds extensive use in various industries due to its unique chemical properties. One of its primary applications is in the synthesis of fragrances and flavorings. The compound's characteristic odor makes it a valuable component in the formulation of perfumes, cosmetics, and food additives.

In addition to its use in the fragrance and flavor industry, cis-2-Decene is also employed in the production of intermediates for pharmaceuticals and fine chemicals. Its reactivity and structural flexibility make it an ideal starting material for the synthesis of more complex molecules with diverse biological activities.

Recent Research Findings

The scientific community has shown increasing interest in exploring the potential applications of cis-2-Decene beyond its traditional uses. Recent studies have highlighted its potential in areas such as biocatalysis, environmental remediation, and drug delivery systems.

A notable study published in the Journal of Organic Chemistry investigated the use of cis-2-Decene as a substrate for biocatalytic reactions. The researchers demonstrated that certain enzymes could efficiently convert cis-2-Decene into valuable chiral intermediates, which are crucial for the synthesis of pharmaceuticals with enhanced efficacy and reduced side effects.

In another study published in Environmental Science & Technology, scientists explored the potential of cis-2-Decene in environmental remediation. The compound was found to be effective in degrading certain pollutants through biodegradation processes, offering a promising approach to addressing environmental contamination issues.

Safety Considerations

While cis-2-Decene is generally considered safe for industrial use, proper handling and storage precautions should be observed to ensure workplace safety. It is important to avoid prolonged exposure to high concentrations of the compound, as it may cause irritation to the eyes and respiratory system. Additionally, appropriate personal protective equipment (PPE) should be used when handling this compound.

Conclusion

cis-2-Decene (CAS No. 20348-51-0) is a versatile organic compound with a wide range of applications in various industries. Its unique chemical properties make it an essential component in the production of fragrances, flavorings, pharmaceutical intermediates, and fine chemicals. Recent research has further expanded its potential uses in biocatalysis, environmental remediation, and drug delivery systems. As ongoing studies continue to uncover new applications for this compound, its importance in both industrial and scientific contexts is likely to grow.